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Compound of Interest

Compound Name: N-nitroso-desmethyl-tramadol
Cat. No.: B15815551
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of N-nitroso-desmethyl-tramadol, a nitrosamine impurity of the analgesic drug
tramadol. Due to its classification as a potential mutagenic impurity, understanding its chemical
and physical characteristics is of significant importance for risk assessment and control in
pharmaceutical development and manufacturing.

Core Physicochemical Data

N-nitroso-desmethyl-tramadol is an N-nitroso derivative of desmethyltramadol, a metabolite
of tramadol. The available data on its physicochemical properties are summarized below. It is
important to note that much of the available data is computed, with experimentally determined
values being scarce in publicly accessible literature.

Identity and Structure
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Property Value Source
N-[[(1R,2R)-2-hydroxy-2-(3-

Chemical Name methoxyphenyl)cyclohexyllmet  [1]
hyl]-N-methylnitrous amide
N-Nitroso Rac N-Desmethyl
Tramadol, N-

Synonyms ) [1]
Nitrosodesmethyltramadol, N-
Desmethyl N-Nitroso Tramadol

Molecular Formula C15H22N203 [11[2]

Molecular Weight 278.35 g/mol [1112]

CAS Number Not Available [2]

Physicochemical Properties

Property Value Source/Comment
Off-white solid or light yellow

Appearance _ [21[3]
thick syrup

Melting Point Not Available [2]

Boiling Point Not Available [3]

pKa Not Available

LogP (XLogP3) 2.6 Computed value[1]

Solubility

Soluble in Methanol (MEOH)
and Acetonitrile

[2](3]

Polar Surface Area

62.1 A2

Computed value[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of N-

nitroso-desmethyl-tramadol are not readily available in the scientific literature. However,
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standardized methodologies for small molecules can be applied. The following are generalized
protocols that would be suitable for characterizing this compound.

Determination of Melting Point

A calibrated differential scanning calorimeter (DSC) would be the preferred instrument for
determining the melting point of solid N-nitroso-desmethyl-tramadol.

o Asmall sample (1-3 mg) is accurately weighed into an aluminum DSC pan.
e The pan is hermetically sealed.
e The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

e The onset and peak of the endothermic melting event are recorded to determine the melting
range and melting point.

Determination of LogP (Octanol-Water Partition
Coefficient)

The shake-flask method is a classical approach for the experimental determination of LogP.

A solution of N-nitroso-desmethyl-tramadol is prepared in n-octanol that has been pre-
saturated with water.

e An equal volume of water pre-saturated with n-octanol is added to the octanol solution in a
separatory funnel.

e The mixture is shaken vigorously for a set period (e.g., 1 hour) to allow for partitioning of the
analyte between the two phases.

e The funnel is allowed to stand until the two phases have completely separated.

e The concentration of N-nitroso-desmethyl-tramadol in both the n-octanol and aqueous
phases is determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.
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e The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility

A common method for determining aqueous solubility is the equilibrium solubility method.

e An excess amount of N-nitroso-desmethyl-tramadol is added to a known volume of an
agueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

e The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient
period to reach equilibrium (e.g., 24-48 hours).

» The suspension is then filtered to remove the undissolved solid.

e The concentration of the dissolved N-nitroso-desmethyl-tramadol in the filtrate is
quantified using a suitable analytical technique like HPLC.

Metabolic Pathway and Formation

N-nitroso-desmethyl-tramadol is not a metabolite of tramadol but rather a nitrosamine
derivative of one of its metabolites, N-desmethyltramadol (M2). The formation of M2 occurs in
the liver, primarily catalyzed by the cytochrome P450 enzymes CYP2B6 and CYP3A4.[4] The
subsequent nitrosation to form N-nitroso-desmethyl-tramadol is a chemical reaction that can
occur under specific conditions, such as the presence of nitrite sources.

CYP2B6 / CYP3A4 Nitrosating agents

Tramadol N-demethylation N-desmethyltramadol (M2) (e.g., nitrites) N-nitroso-desmethyl-tramadol

Click to download full resolution via product page
Caption: Metabolic formation of the precursor and subsequent nitrosation.

Analytical Workflow for Quantification

The quantification of N-nitroso-desmethyl-tramadol in pharmaceutical substances typically
involves highly sensitive analytical techniques due to the low acceptable intake limits for
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nitrosamines. A general workflow for such an analysis is outlined below.

Sample Preparation
(e.g., Drug Product)

Extraction

(e.g., Solid-Phase Extraction)

LC-MS/MS Analysis
(e.q., Triple Quadrupole)

Quantification
(Comparison to Reference Standard)

Result Reporting
(ng/day)

Click to download full resolution via product page

Caption: A typical analytical workflow for nitrosamine impurity quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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